rac Mono(5-carboxy-2-ethylpentyl) Phthalate
rac Mono(5-carboxy-2-ethylpentyl) Phthalate
Mono(5-carboxy-2-ethylpentyl) phthalate is a phthalic acid monoester resulting from the formal condensation of one of the carboxy gruops of phthalic acid with the hydroxy group of 5-(hydroxymethyl)heptanoic acid. It is a urinary metabolite of diethylhexyl phthalate. It has a role as a xenobiotic.
mono-(2-Ethyl-5-carboxypentyl) phthalate, also known as mecpp or phthalate, mono(5-carboxy-2-ethylpentyl) ester, belongs to the class of organic compounds known as benzoic acid esters. These are ester derivatives of benzoic acid. mono-(2-Ethyl-5-carboxypentyl) phthalate is considered to be a practically insoluble (in water) and relatively neutral molecule. mono-(2-Ethyl-5-carboxypentyl) phthalate has been primarily detected in urine.
mono-(2-Ethyl-5-carboxypentyl) phthalate, also known as mecpp or phthalate, mono(5-carboxy-2-ethylpentyl) ester, belongs to the class of organic compounds known as benzoic acid esters. These are ester derivatives of benzoic acid. mono-(2-Ethyl-5-carboxypentyl) phthalate is considered to be a practically insoluble (in water) and relatively neutral molecule. mono-(2-Ethyl-5-carboxypentyl) phthalate has been primarily detected in urine.
Brand Name:
Vulcanchem
CAS No.:
40809-41-4
VCID:
VC0134434
InChI:
InChI=1S/C16H20O6/c1-2-11(6-5-9-14(17)18)10-22-16(21)13-8-4-3-7-12(13)15(19)20/h3-4,7-8,11H,2,5-6,9-10H2,1H3,(H,17,18)(H,19,20)
SMILES:
CCC(CCCC(=O)O)COC(=O)C1=CC=CC=C1C(=O)O
Molecular Formula:
C16H20O6
Molecular Weight:
308.33 g/mol
rac Mono(5-carboxy-2-ethylpentyl) Phthalate
CAS No.: 40809-41-4
Reference Standards
VCID: VC0134434
Molecular Formula: C16H20O6
Molecular Weight: 308.33 g/mol
| CAS No. | 40809-41-4 |
|---|---|
| Product Name | rac Mono(5-carboxy-2-ethylpentyl) Phthalate |
| Molecular Formula | C16H20O6 |
| Molecular Weight | 308.33 g/mol |
| IUPAC Name | 2-(5-carboxy-2-ethylpentoxy)carbonylbenzoic acid |
| Standard InChI | InChI=1S/C16H20O6/c1-2-11(6-5-9-14(17)18)10-22-16(21)13-8-4-3-7-12(13)15(19)20/h3-4,7-8,11H,2,5-6,9-10H2,1H3,(H,17,18)(H,19,20) |
| Standard InChIKey | XFGRNAPKLGXDGF-UHFFFAOYSA-N |
| SMILES | CCC(CCCC(=O)O)COC(=O)C1=CC=CC=C1C(=O)O |
| Canonical SMILES | CCC(CCCC(=O)O)COC(=O)C1=CC=CC=C1C(=O)O |
| Description | Mono(5-carboxy-2-ethylpentyl) phthalate is a phthalic acid monoester resulting from the formal condensation of one of the carboxy gruops of phthalic acid with the hydroxy group of 5-(hydroxymethyl)heptanoic acid. It is a urinary metabolite of diethylhexyl phthalate. It has a role as a xenobiotic. mono-(2-Ethyl-5-carboxypentyl) phthalate, also known as mecpp or phthalate, mono(5-carboxy-2-ethylpentyl) ester, belongs to the class of organic compounds known as benzoic acid esters. These are ester derivatives of benzoic acid. mono-(2-Ethyl-5-carboxypentyl) phthalate is considered to be a practically insoluble (in water) and relatively neutral molecule. mono-(2-Ethyl-5-carboxypentyl) phthalate has been primarily detected in urine. |
| Synonyms | 1,2-Benzenedicarboxylic Acid Mono(5-carboxy-2-ethylpentyl) Ester; MECPP; |
| PubChem Compound | 148386 |
| Last Modified | Nov 11 2021 |
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